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D-alpha-amino acids
D-α-Amino acids are a class of organic compounds characterized by their α-carbon bearing a D-stereocenter, distinct from the more common L-enantiomers found in naturally occurring proteins. These amino acids play crucial roles in various biological processes and have diverse applications in both academic research and industrial settings.
In biochemical studies, D-α-amino acids are valuable tools for understanding protein structure and function due to their ability to form non-native secondary structures or disrupt hydrogen bonding patterns when incorporated into peptides or proteins. They also serve as important substrates in enzymatic reactions and can be used to create chiral centers for drug development.
Industrially, these amino acids find applications in the formulation of pharmaceuticals, where they contribute to the design of enantiopure drugs with enhanced efficacy or reduced side effects. Additionally, D-α-amino acids are employed as building blocks in peptide synthesis and can be used to modify polymers for specific properties such as biodegradability or improved mechanical strength.
Overall, D-α-amino acids represent a versatile class of compounds with significant potential across multiple fields within the chemical industry.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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Vaborbactam Cas No: 1360457-46-0 -
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